Cas no 186190-91-0 (3-[2-(pyrrolidin-1-yl)ethoxy]benzaldehyde)

• Product Name: 3-[2-(pyrrolidin-1-yl)ethoxy]benzaldehyde
• CAS No: 186190-91-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1078255
• PubChem ID: 10775244
• Update Time: 2025-05-20

3-[2-(pyrrolidin-1-yl)ethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-Pyrrolidin-1-yl-ethoxy)-benzaldehyde
• 3-(2-Pyrrolidin-1-ylethoxy)-benzaldehyde
• 3-[2-(pyrrolidin-1-yl)ethoxy]benzaldehyde
• 186190-91-0
• 3-(2-pyrrolidin-1-yl-ethoxy)benzaldehyde
• NBHXDQSTKBOKNO-UHFFFAOYSA-N
• 3-(2-Pyrrolidin-1-yl-ethoxy)-benzaldehyde, AldrichCPR
• DB-347467
• DTXSID60444744
• SCHEMBL1283353
• 3-(2-pyrrolidin-1-ylethoxy)benzaldehyde
• AKOS000295510
• 3-(2-(Pyrrolidin-1-yl)ethoxy)benzaldehyde
• CS-0449278
• 3-[2-(1-pyrrolidinyl)ethoxy]benzaldehyde

• MDL： MFCD09675045
• Inchi： 1S/C13H17NO2/c15-11-12-4-3-5-13(10-12)16-9-8-14-6-1-2-7-14/h3-5,10-11H,1-2,6-9H2
• InChI Key： NBHXDQSTKBOKNO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CCN1CCCC1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

3-[2-(pyrrolidin-1-yl)ethoxy]benzaldehyde Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[2-(pyrrolidin-1-yl)ethoxy]benzaldehyde

3-[2-(Pyrrolidin-1-yl)ethoxy]benzaldehyde: A Comprehensive Overview

3-[2-(Pyrrolidin-1-yl)ethoxy]benzaldehyde, also known by its CAS number 186190-91-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and catalysis. The molecule consists of a benzaldehyde moiety attached to a pyrrolidine-containing ether group, which imparts it with distinctive chemical properties.

The synthesis of 3-[2-(Pyrrolidin-1-yl)ethoxy]benzaldehyde involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the reaction efficiency, reducing both time and cost.

In terms of chemical properties, 3-[2-(Pyrrolidin-1-yl)ethoxy]benzaldehyde exhibits interesting reactivity due to the presence of the pyrrolidine ring and the aldehyde group. The pyrrolidine moiety contributes to the compound's stability and solubility in organic solvents, while the aldehyde group provides sites for various functional group transformations. These properties make it an ideal candidate for exploring new chemical reactions and designing novel molecules.

Recent studies have highlighted the potential of 3-[2-(Pyrrolidin-1-yl)ethoxy]benzaldehyde in drug development. Researchers have investigated its role as a lead compound in anti-cancer drug design. The compound's ability to modulate specific protein interactions has shown promise in inhibiting tumor growth in preclinical models. Additionally, its use as a chiral ligand in asymmetric catalysis has been explored, demonstrating high enantioselectivity in certain reactions.

The application of 3-[2-(Pyrrolidin-1-yl)ethoxy]benzaldehyde extends beyond traditional chemistry into materials science. It has been employed as a precursor for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. Furthermore, its role as a building block in supramolecular chemistry has led to the creation of self-assembled structures with potential applications in nanotechnology.

In conclusion, 3-[2-(Pyrrolidin-1-yl)ethoxy]benzaldehyde, with its unique structure and diverse reactivity, continues to be a focal point in chemical research. Its versatility across multiple disciplines underscores its importance as a valuable tool for scientists and engineers alike. As ongoing research uncovers new applications and mechanisms involving this compound, its significance in both academic and industrial settings is expected to grow further.